1,1':3',1''-Terphenyl, 2,2',2'',3,3'',4,4',4'',5,5',5'',6,6',6''-tetradecachloro-

• IUPAC Name: 1,2,3,4,5-pentachloro-6-[2,3,4,6-tetrachloro-5-(2,3,4,5,6-pentachlorophenyl)phenyl]benzene
• InChI: InChI=1S/C18Cl14/c19-5-1(3-8(22)13(27)17(31)14(28)9(3)23)6(20)12(26)7(21)2(5)4-10(24)15(29)18(32)16(30)11(4)25
• InChI Key: IFURGKHWAABBAN-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=C(C(=C1Cl)Cl)Cl)C2=C(C(=C(C(=C2Cl)Cl)Cl)Cl)Cl)Cl)C3=C(C(=C(C(=C3Cl)Cl)Cl)Cl)Cl
• Molecular Formula: C18Cl14
• DSSTOX Substance ID: DTXSID30195216
• Molecular Weight: 712.5 g/mol
• CAS No.: 42429-89-0

Description

1,1':3',1''-Terphenyl, 2,2',2'',3,3'',4,4',4'',5,5',5'',6,6',6''-tetradecachloro- is a useful research compound. Its molecular formula is C18Cl14 and its molecular weight is 712.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,1':3',1''-Terphenyl, 2,2',2'',3,3'',4,4',4'',5,5',5'',6,6',6''-tetradecachloro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,1':3',1''-Terphenyl, 2,2',2'',3,3'',4,4',4'',5,5',5'',6,6',6''-tetradecachloro- including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metal-Organic Frameworks and Magnetic Properties

• 1,1':3',1''-Terphenyl derivatives have been utilized in the synthesis of metal-organic frameworks (MOFs). These frameworks exhibit significant magnetic properties. For example, polymers synthesized using [1,1':3',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid and transition metal cations showed weak antiferromagnetic coupling between adjacent metal ions (Lv et al., 2014).

Crystallography and Molecular Structure

• Research on terphenyl halides has contributed to crystallography, particularly in understanding molecular structures. Studies on sterically encumbered terphenyl halides have provided insights into molecular symmetries and bond distances in crystal structures (Twamley et al., 2000).

Vibrational Spectra Identification

• Terphenyl derivatives have been used in the identification of individual polychlorinated terphenyl (PCT) congeners. Theoretical vibrational spectra calculated for various terphenyl compounds have facilitated the identification of unknown congeners, enhancing our understanding of their molecular properties (Grunenberg et al., 2002).

Environmental Analysis

• Terphenyl compounds, such as polychlorinated terphenyls, have been studied for environmental analytical purposes. The development of chromatographic methods to identify and quantify PCTs in environmental matrices has been a key area of research, contributing significantly to environmental monitoring and safety (Wichmann et al., 2010).

Polymer Science

• In polymer science, terphenyl derivatives have been used to synthesize various polymers. Research in this area has focused on the properties of these polymers, such as their thermal stability, solubility, and molecular structure (Mikroyannidis, 1999).

Synthesis and Characterization of Novel Compounds

• The synthesis and characterization of novel terphenyl derivatives have been explored for various scientific purposes. This includes the synthesis of compounds with potential applications in environmental analysis and the study of their molecular structures and properties (Bahadir et al., 2003).

Mechanism of Action

The mechanism of action of a terphenyl compound would depend on its specific application. For example, in the case of heat transfer fluids, the terphenyl compound would function by efficiently transferring heat due to its high thermal stability.

Safety and Hazards

Like all chemicals, terphenyl compounds should be handled with care. They can be harmful if ingested or if they come into contact with the skin. Chlorinated derivatives may also pose additional hazards due to the presence of chlorine.